Cas no 2138048-10-7 (2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138048-10-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 6118478
• PubChem ID: 165799438
• Update Time: 2025-06-08

2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138048-10-7
• EN300-1155425
• 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C7H9N3O3/c1-7(2,6(12)13)10-3-5(4-11)8-9-10/h3-4H,1-2H3,(H,12,13)
• InChI Key： KCTHNOLEPSIXEB-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=C(C=O)N=N1)=O

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid

2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid: A Versatile Compound in Modern Medicinal Chemistry

2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138048-10-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of triazole-containing carboxylic acids, which have been extensively studied for their diverse biological activities and therapeutic potential.

The triazole ring is a key structural motif in this compound, providing stability and reactivity that are crucial for its biological functions. The presence of a formyl group at the 4-position of the triazole ring further enhances its reactivity, making it an attractive candidate for various chemical reactions and biological studies. Additionally, the methylpropanoic acid moiety imparts additional functional groups that can be modified to fine-tune the compound's properties and interactions with biological targets.

Recent research has highlighted the potential of 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid in several areas of medicinal chemistry. One notable application is in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising lead compound for the treatment of inflammatory diseases such as arthritis and asthma.

Another area where this compound shows promise is in antimicrobial therapy. The triazole ring is known for its broad-spectrum antimicrobial activity, and the presence of a formyl group can enhance this activity by facilitating interactions with microbial cell walls and membranes. Research has demonstrated that 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a valuable candidate for developing new antibiotics.

In addition to its anti-inflammatory and antimicrobial properties, 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid has also been explored for its antitumor potential. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. This makes it a potential therapeutic agent for various types of cancer.

The versatility of 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid extends beyond its direct biological activities. Its unique structure makes it an excellent starting point for drug discovery and development. The formyl group can be easily modified through various chemical reactions to introduce new functional groups or linkers, allowing researchers to explore a wide range of derivatives with enhanced properties. For example, conjugation with targeting moieties can improve the compound's selectivity and reduce off-target effects.

Furthermore, the synthesis of 2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid is relatively straightforward and can be achieved using well-established methodologies such as click chemistry. This ease of synthesis makes it an attractive candidate for large-scale production and commercialization. Recent advancements in synthetic methods have further optimized the yield and purity of this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 2-(4-formyl-1H-triazol)-methylpropanoic acid (CAS No. 2138048-10-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of novel drugs for various diseases.